1-{[4-(1,1-dimethylethyl)phenyl]sulfonyl}-1H-1,2,3-benzotriazole

• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C16H17N3O2S/c1-16(2,3)12-8-10-13(11-9-12)22(20,21)19-15-7-5-4-6-14(15)17-18-19/h4-11H,1-3H3
• InChI Key: RUJCMXAIGHIUEZ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N2C3=CC=CC=C3N=N2

Description

1-{[4-(1,1-dimethylethyl)phenyl]sulfonyl}-1H-1,2,3-benzotriazole, commonly known as DBTTS, is a benzotriazole-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBTTS is a white crystalline powder that is soluble in organic solvents and has a molecular formula of C18H20N2O2S.

Mechanism of Action

The mechanism of action of DBTTS is not fully understood. However, it is believed that DBTTS acts as a photoacid generator by generating acid upon exposure to light. The generated acid then initiates a chemical reaction, leading to the formation of the desired pattern.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of DBTTS. However, studies have shown that DBTTS is not toxic to cells and does not cause any significant changes in cell morphology or viability.

Advantages and Limitations for Lab Experiments

DBTTS has several advantages as a photoacid generator and hole transport material. It has high thermal stability and good charge transport properties, making it suitable for use in OLEDs. DBTTS is also easy to synthesize and purify, making it a cost-effective option for research. However, one limitation of DBTTS is its low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for research on DBTTS. One area of interest is the development of new synthetic methods for DBTTS, which can improve its yield and purity. Another area of research is the optimization of DBTTS as a photoacid generator and hole transport material for use in OLEDs. Additionally, there is potential for the use of DBTTS in other applications such as photocatalysis and optoelectronics.

Synthesis Methods

The synthesis of DBTTS involves the reaction of 4-tert-butylbenzenesulfonyl chloride with 1H-1,2,3-benzotriazole in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions and the product is obtained after purification through column chromatography.

Scientific Research Applications

DBTTS has been extensively studied for its potential applications in various fields such as material science, organic electronics, and photochemistry. It is used as a photoacid generator in lithography, which is a process of printing patterns on a substrate. DBTTS is also used as a hole transport material in organic light-emitting diodes (OLEDs) due to its high thermal stability and good charge transport properties.